Cas no 1805566-34-0 (5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline)

• Product Name: 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline
• CAS No: 1805566-34-0
• MF: C₈H₄BrF₆NS
• MW: 340.083480834961
• CID: 4970573
• Update Time: 2025-05-22

5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline

• Inchi： 1S/C8H4BrF6NS/c9-3-1-4(16)6(7(10,11)12)5(2-3)17-8(13,14)15/h1-2H,16H2
• InChI Key： IFAAWJVLTBSLIZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=C(C=1)SC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4.5
• Topological Polar Surface Area: 51.3

Additional information on 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline

5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline (CAS 1805566-34-0): A Versatile Fluorinated Aniline Derivative for Advanced Applications

The chemical compound 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline (CAS 1805566-34-0) represents an important fluorinated aniline derivative that has gained significant attention in pharmaceutical and materials science research. This bromo-trifluoromethyl aniline compound features a unique combination of functional groups, including a bromine atom, two trifluoromethyl groups, and a thioether linkage, making it a valuable building block for various synthetic applications.

With the growing demand for fluorinated organic compounds in modern chemistry, 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline has emerged as a key intermediate in the development of advanced materials and bioactive molecules. The presence of multiple fluorine atoms contributes to enhanced metabolic stability and lipophilicity, properties that are highly sought after in drug discovery programs targeting challenging biological pathways.

The synthesis and applications of trifluoromethylthio-containing compounds like CAS 1805566-34-0 have become a hot topic in recent medicinal chemistry literature. Researchers are particularly interested in how the electron-withdrawing trifluoromethyl groups influence the compound's reactivity and potential biological activity. This aligns with current trends in pharmaceutical research where fluorinated compounds account for nearly 30% of all new drug approvals.

In materials science, 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline serves as a precursor for the development of specialty polymers and liquid crystal materials. The compound's ability to modify electronic properties makes it valuable for creating advanced organic electronic materials, particularly in the field of organic light-emitting diodes (OLEDs) and semiconductor applications.

The unique structural features of 1805566-34-0 also make it an interesting subject for computational chemistry studies. Many researchers are investigating how the bromine and trifluoromethylthio substituents affect the compound's molecular conformation and electronic distribution, which has implications for its reactivity in various chemical transformations.

From a synthetic chemistry perspective, 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline offers multiple sites for further functionalization. The bromine atom provides an excellent handle for cross-coupling reactions, while the aniline nitrogen can participate in various condensation reactions. This versatility explains why the compound has become increasingly popular in the development of complex heterocyclic systems.

Recent patent literature reveals growing interest in CAS 1805566-34-0 as a key intermediate for agrochemical applications. The compound's structural features are particularly valuable in the design of new crop protection agents, where the combination of fluorine and sulfur functionalities can provide improved pest control efficacy and environmental profiles.

Quality control of 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical and high-tech material applications, where even minor impurities can significantly impact performance.

The stability and storage requirements for 1805566-34-0 are important considerations for researchers and manufacturers. Proper handling under inert atmosphere and protection from moisture are generally recommended to maintain the compound's integrity, especially given the reactive nature of both the bromine and aniline functional groups.

As research into fluorinated aromatic compounds continues to expand, 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline is expected to play an increasingly important role in the development of new chemical entities. Its unique combination of substituents offers exciting possibilities for creating novel structures with tailored properties for specific applications in medicine, materials science, and beyond.

The commercial availability of CAS 1805566-34-0 has improved in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers now offer the compound in various quantities and purity grades to meet different research needs, from small-scale exploratory studies to larger process development projects.

Future research directions for 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline may include exploration of its biological activity profile, development of more efficient synthetic routes, and investigation of its potential in emerging technologies such as organic electronics or metal-organic frameworks. The compound's structural features make it a promising candidate for these cutting-edge applications.

In conclusion, 5-Bromo-2-trifluoromethyl-3-(trifluoromethylthio)aniline (CAS 1805566-34-0) represents a valuable addition to the toolbox of synthetic chemists working in pharmaceutical, materials, and agrochemical research. Its unique combination of functional groups and versatile reactivity ensure it will remain an important compound in advanced chemical research for years to come.